2-Chloro-4-bromobenzothiazole

• IUPAC Name: 4-bromo-2-chloro-1,3-benzothiazole
• InChI: InChI=1S/C7H3BrClNS/c8-4-2-1-3-5-6(4)10-7(9)11-5/h1-3H
• InChI Key: HWPFBBVUHHRYMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)N=C(S2)Cl
• Molecular Formula: C7H3BrClNS
• DSSTOX Substance ID: DTXSID00365949
• Molecular Weight: 248.53 g/mol
• CAS No.: 182344-57-6

Description

2-Chloro-4-bromobenzothiazole is a versatile, organic compound with a wide range of applications in research and industry. It is a heterocyclic compound made up of nitrogen, sulfur, chlorine and bromine atoms and is classified as a thiazole. It has been used in a variety of scientific research applications, including in the synthesis of new materials and drugs, as well as in biochemical and physiological studies.

Scientific Research Applications

Synthesis Applications

2-Chloro-4-bromobenzothiazole serves as an important intermediate in the synthesis of various benzothiazole derivatives. For instance, it has been used in the development of novel palladium-catalyzed synthesis methods for 2-arylbenzothiazoles, highlighting its utility in creating derivatives with potential applications in imaging probes for diseases like Alzheimer's (V. J. Majo et al., 2003). Furthermore, research on halogen-substituted benzothiazoles, including those related to this compound, has shown significant shifts in spectroscopic properties, offering pathways to design new fluorophores for scientific applications (R. Misawa et al., 2019).

Catalysis and Organic Transformations

The compound finds use in catalytic processes and organic transformations. A study by J. Wang et al. (2015) demonstrates its role in copper-promoted cycloaddition reactions, enabling the selective formation of benzo[d]imidazothiazoles, illustrating the compound's versatility in organic synthesis (J. Wang et al., 2015).

Corrosion Inhibition

Additionally, derivatives of this compound have been investigated for their applications in corrosion inhibition, particularly for metals like copper in acidic environments. Such studies contribute to the understanding of how these compounds can be utilized to protect metals from corrosive processes (Jie Chen et al., 2018).

Antitumor Activity

In the realm of medicinal chemistry, although avoiding drug-specific details, it's notable that the structural motifs related to this compound have been explored for their antitumor activities. Studies have synthesized derivatives showing promise as novel classes of anticancer agents, pointing towards the therapeutic potential of compounds derived from this compound (S. Manjula et al., 2009).

Environmental and Green Chemistry

The compound also contributes to advancements in green chemistry, as seen in methods for synthesizing 2-aminobenzothiazoles and their derivatives. These methodologies emphasize environmentally benign processes, highlighting the compound's role in sustainable chemical practices (Zheng Li et al., 2008).

Mechanism of Action

While the specific mechanism of action of 2-Chloro-4-bromobenzothiazole is not well-studied, benzothiazole derivatives have been found to exhibit a wide range of biological activities. For instance, they have been studied for their BCL-2 inhibitory activity, which plays a crucial role in apoptosis. They have

Synthesis routes and methods

Procedure details

The title compound was prepared from 2,6-dibromoaniline via 4-bromo-2-mercapto-1,3-benzothiazole as described for 2,5-dichloro-1,3-benzothiazole except that in the first step the reaction mixture was heated to 150° C. for 16 h.